molecular formula C7H8BrNO B8787671 3-Bromo-4-methoxy-5-methylpyridine

3-Bromo-4-methoxy-5-methylpyridine

Cat. No.: B8787671
M. Wt: 202.05 g/mol
InChI Key: OYEWDMQZOGWNMJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Bromo-4-methoxy-5-methylpyridine is a pyridine derivative characterized by a bromine atom at position 3, a methoxy group at position 4, and a methyl group at position 5. These compounds are critical intermediates in pharmaceutical and agrochemical synthesis due to their reactivity and ability to undergo cross-coupling reactions (e.g., Suzuki-Miyaura reactions) .

Properties

Molecular Formula

C7H8BrNO

Molecular Weight

202.05 g/mol

IUPAC Name

3-bromo-4-methoxy-5-methylpyridine

InChI

InChI=1S/C7H8BrNO/c1-5-3-9-4-6(8)7(5)10-2/h3-4H,1-2H3

InChI Key

OYEWDMQZOGWNMJ-UHFFFAOYSA-N

Canonical SMILES

CC1=CN=CC(=C1OC)Br

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural analogs of 3-Bromo-4-methoxy-5-methylpyridine, highlighting differences in substituent positions, molecular properties, and applications:

Compound Name Substituent Positions Molecular Formula Molecular Weight Key Properties/Applications Reference
3-Bromo-5-methoxypyridine Br (C3), OCH₃ (C5) C₆H₆BrNO 188.02 Pharmaceutical intermediate; Suzuki coupling precursor
5-Bromo-4-methoxypyridin-3-amine Br (C5), OCH₃ (C4), NH₂ (C3) C₆H₇BrN₂O 203.04 Amine group enables nucleophilic substitution; used in drug discovery
4-Bromo-2-methoxy-6-methylpyridine Br (C4), OCH₃ (C2), CH₃ (C6) C₇H₈BrNO 218.05 High steric hindrance; agrochemical synthesis
3-Bromo-5-(dimethoxymethyl)pyridine Br (C3), CH(OCH₃)₂ (C5) C₈H₁₀BrNO₂ 240.08 Enhanced solubility; precursor for heterocyclic ligands

Key Differences:

Reactivity: 3-Bromo-5-methoxypyridine (C₆H₆BrNO) lacks the methyl group at C5, reducing steric hindrance compared to 3-Bromo-4-methoxy-5-methylpyridine. This makes it more reactive in palladium-catalyzed cross-coupling reactions . 5-Bromo-4-methoxypyridin-3-amine (C₆H₇BrN₂O) features an amine group at C3, enabling nucleophilic aromatic substitution but limiting stability under acidic conditions .

Steric and Electronic Effects: The methyl group at C5 in 3-Bromo-4-methoxy-5-methylpyridine would increase steric bulk compared to 4-Bromo-2-methoxy-6-methylpyridine (C₇H₈BrNO), where the methyl group at C6 has minimal impact on C3 bromine reactivity . Methoxy groups at C4 (vs.

Applications: 3-Bromo-5-(dimethoxymethyl)pyridine (C₈H₁₀BrNO₂) is used in ligand synthesis due to its dimethoxymethyl group, which improves solubility in polar solvents . 4-Bromo-2-methoxy-6-methylpyridine (C₇H₈BrNO) is prioritized in agrochemicals for its stability under UV exposure .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.